Cas no 1009-70-7 (N-phenyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product name: N-phenyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 1009-70-7
• MF: C₉H₁₀N₂S
• MW: 178.2541
• MDL: MFCD00022433
• CID: 171968
• PubChem ID: 70521

N-phenyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4,5-dihydro-N-phenyl-
• N-Phenyl-4,5-dihydro-1,3-thiazol-2-amine
• 2-Anilino-2-thiazoline
• 2-Thiazoline, 2-anilino-
• 2-(Phenylimino)thiazolidine
• N-Phenylthiazolidine-2-imine
• N-Phenyl-2-thiazoline-2-amine
• N-(Thiazolidine-2-ylidene)aniline
• N-phenyl-4,5-dihydrothiazol-2-amine
• 2-(Phenylamino)-4,5-dihydrothiazole
• IFLab1_003631
• (4,5-Dihydro-thiazol-2-yl)-phenyl-amine
• HMS2751E07
• LS-04024
• NCGC00246129-01
• SMR000348914
• CS-0216565
• NNRDYOXKIWFNPP-UHFFFAOYSA-N
• 2-(Phenylimino)-1,3-thiazolidine
• DTXSID20143564
• MLS001005623
• Z56755591
• 1009-70-7
• phenyliminothiazolidine
• SCHEMBL9663339
• EN300-51464
• AKOS001025779
• 2-phenyliminothiazolidine
• MFCD00022433
• F1285-0741
• N-Phenyl-4,5-dihydro-1,3-thiazol-2-amine #
• 2-phenylaminothiazoline
• SCHEMBL6265222
• 2-Thiazolamine, 4,5-dihydro-N-phenyl-
• IDI1_009738
• CHEMBL1421075
• Benzenamine, N-2-thiazolidinylidene-
• EU-0072982
• N-phenyl-4,5-dihydro-1,3-thiazol-2-amine

• MDL： MFCD00022433
• Inchi： InChI=1S/C9H10N2S/c1-2-4-8(5-3-1)11-9-10-6-7-12-9/h1-5H,6-7H2,(H,10,11)
• InChI Key： NNRDYOXKIWFNPP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=NCCS2

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.23
• Boiling Point: 300.5°Cat760mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.653
• PSA: 24.39
• LogP: 1.70990
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-phenyl-4,5-dihydro-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)